3-(1-Methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)-propionic acid

• IUPAC Name: 3-(1-methyl-2-oxo-3H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C12H13NO3/c1-13-10-5-3-2-4-8(10)9(12(13)16)6-7-11(14)15/h2-5,9H,6-7H2,1H3,(H,14,15)
• InChI Key: ULKLMTQSFXIIOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(C1=O)CCC(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• CAS No.: 149287-38-7

Description

3-(1-Methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)-propionic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Disease Treatment

Research into metabolic acidemias like methylmalonic and propionic acidemias offers insights into the management and treatment of these conditions, highlighting the role of specific metabolic pathways in disease pathology and treatment. Fraser and Venditti (2016) discuss recent clinical management updates for methylmalonic acidemia (MMA) and propionic acidemia, including dietary management with medical foods and the impact of liver transplantation on quality of life and metabolic stability, despite it not entirely preventing brain injury or the development of optic neuropathy and cardiac disease (Fraser & Venditti, 2016).

Chemical Synthesis and Biological Activities

The review of indole synthesis methods by Taber and Tirunahari (2011) presents a framework for classifying all indole syntheses, which could be relevant for understanding synthetic approaches to compounds like "3-(1-Methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)-propionic acid" (Taber & Tirunahari, 2011). This research area is crucial for pharmaceutical development and the synthesis of bioactive compounds.

Pharmacological Effects and Antioxidant Activity

Research on phenolic acids, such as chlorogenic acid (CGA) and its variants, provides insights into their antioxidant, antibacterial, hepatoprotective, and cardioprotective activities, among others. These studies underline the therapeutic potential of specific chemical compounds in managing various health conditions and diseases. Naveed et al. (2018) extensively review the biological and pharmacological effects of CGA, indicating its broad therapeutic roles and potential for lipid and glucose metabolism regulation (Naveed et al., 2018).

Downstream Processing and Industrial Applications

Xiu and Zeng (2008) discuss the downstream processing of biologically produced diols, emphasizing the need for improved methods regarding yield, purity, and energy consumption, which could be relevant for the industrial application of compounds like "this compound" (Xiu & Zeng, 2008).